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These application notes provide detailed protocols for the sample preparation and analysis of
the fungicide Captan in various matrices, utilizing Captan-d6 as an internal standard for
accurate quantification. The methods outlined are primarily based on QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) extraction followed by liquid chromatography-tandem
mass spectrometry (LC-MS/MS) analysis, a technique that minimizes the thermal degradation
associated with gas chromatography.

Overview and Key Considerations

Captan is a non-systemic phthalimide fungicide used to control a wide spectrum of fungal
diseases on fruits, vegetables, and ornamental crops. Due to its potential health risks,
regulatory bodies worldwide have established maximum residue limits (MRLS) for Captan in
food products.

Accurate determination of Captan residues is challenging due to its instability. Captan is
susceptible to degradation under various conditions, including high pH, elevated temperatures,
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and even during certain analytical procedures.[1][2] Its primary degradation product is
tetrahydrophthalimide (THPI).[3][4][5] To ensure accurate quantification and compensate for
potential losses during sample preparation and analysis, the use of a stable isotope-labeled
internal standard, such as Captan-d6, is highly recommended.[6][7]

Key considerations for reliable Captan analysis:

e pH Control: Acidified solvents (e.g., acetonitrile with 1% formic acid) should be used during
extraction to prevent the hydrolysis of Captan.[1][2][8]

o Temperature Control: Samples and extracts should be kept at low temperatures (e.g.,
cryogenic comminution, storage at -18°C) to minimize degradation.[2][8]

o Choice of Analytical Technique: LC-MS/MS is generally preferred over GC-MS/MS to avoid
on-column degradation of Captan.[4][9][10]

 Internal Standard: The use of Captan-d6 as an internal standard is crucial for correcting for
matrix effects and variations in extraction recovery and instrument response.[7][11]

Experimental Protocols
Protocol 1: QUEChERS Extraction from Fruits and
Vegetables

This protocol is adapted from the widely used QUEChERS method for pesticide residue
analysis in high-moisture food matrices.

Materials:

Homogenized fruit or vegetable sample

Captan-d6 internal standard solution (concentration to be determined based on expected
Captan levels)

Acetonitrile (ACN) with 1% formic acid

Anhydrous magnesium sulfate (MgSQOa)
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Sodium chloride (NaCl)

Dispersive solid-phase extraction (dSPE) tubes containing primary secondary amine (PSA)
sorbent and anhydrous MgSQOa

Centrifuge capable of reaching 24000 rpm

Vortex mixer

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add the appropriate volume of Captan-d6 internal standard solution.

Add 10 mL of acetonitrile with 1% formic acid.

Cap the tube and vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSOas and 1 g of NaCl.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at 24000 rpm for 5 minutes.

Transfer a 1 mL aliquot of the upper acetonitrile layer to a dSPE tube.

Vortex for 30 seconds.

Centrifuge at high speed for 2 minutes.

The supernatant is ready for LC-MS/MS analysis.
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Caption: QUEChERS workflow for Captan analysis in fruits and vegetables.

Protocol 2: Sample Preparation for Cannabis Flower

This protocol is a modification of the QUEChERS method for a dry, complex matrix.
Materials:

» Homogenized cannabis flower sample

Captan-d6 internal standard solution

Ceramic homogenizers

Acetonitrile (ACN)

50 mL polypropylene centrifuge tubes

Mechanical shaker

Procedure:

e Weigh 1.0 g of the homogenized cannabis sample into a 50 mL centrifuge tube.[7]
e Add two ceramic homogenizers.[7]

e Add the appropriate volume of Captan-d6 internal standard solution.[7]

e Add 15 mL of acetonitrile.[7]

o Shake mechanically for 3-5 minutes at high speed.[7]

o Centrifuge to pellet the solid material.

e The supernatant can be further cleaned up using dSPE if necessary, or diluted for direct
injection into the LC-MS/MS.
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Extraction from Cannabis Flower Analysis

1. Homogenized Cannabis (1g) & Ceramic Homogenizers 2. Add Captan-dé & Acetonitrile 3. Mechanical Shaking b 5. Collect Supernatant H 6. Dilution / dSPE Cleanup (Optional) }—»@

Click to download full resolution via product page
Caption: Sample preparation workflow for Captan analysis in cannabis.

Data Presentation

The following tables summarize typical quantitative data obtained from the analysis of Captan
using methods similar to those described above.

Table 1: Method Performance Parameters

Parameter Matrix Value Reference
Recovery Fruits & Vegetables 70-120% [8][12]
Plasma ~90% (for THPI) [3114]
Urine ~90% (for THPI) [3114]
Relative Standard ]
o Fruits & Vegetables <10% [81[12]
Deviation (RSD)
Plasma & Urine <15% [31[4]
Limit of Quantification ]
Fruits & Vegetables 0.01 mg/kg [1181112]
(LOQ)
Apples & Tomatoes 0.01 mg/kg [1]
Sweet Pepper 0.03 mg/kg [1]
Wheat Flour, Sesame
0.05 mg/kg [1]

& Fennel Seeds

Table 2: LC-MS/MS Instrumental Parameters (Example)
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Parameter

Setting

Instrument

Triple Quadrupole Mass Spectrometer

lonization Mode

Electrospray lonization (ESI) Positive or
Atmospheric Pressure Chemical lonization
(APCI)

Scan Type

Multiple Reaction Monitoring (MRM)

Captan MRM Transition (Qualifier)

To be determined empirically

Captan-d6 MRM Transition

To be determined empirically

Collision Energy

To be optimized for specific instrument

Dwell Time

To be optimized

Column

C18 or equivalent

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile or Methanol with 0.1% Formic Acid

Flow Rate

Typical for column dimensions

Injection Volume

e.g.,5uL

Note: Specific MRM transitions and collision energies should be optimized for the instrument in
use.

Conclusion

The protocols detailed in these application notes provide a robust framework for the accurate
and reliable quantification of Captan in various matrices. The use of Captan-d6 as an internal
standard is a critical component of the methodology, ensuring high-quality data by correcting
for analytical variability. Adherence to proper sample handling techniques, particularly with
respect to pH and temperature control, is paramount to prevent the degradation of the target
analyte. The combination of QUEChERS sample preparation and LC-MS/MS analysis offers a
sensitive and reliable approach for regulatory monitoring and research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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